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Compound of Interest

Compound Name: 4-Ethyl-3,5-dimethyloctane

Cat. No.: B14548755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on 4-Ethyl-3,5-dimethyloctane is limited. This

guide consolidates the available information, which primarily consists of its chemical identity

and computationally predicted properties. The absence of in-depth experimental data should be

noted by researchers considering this compound for further study.

I. Compound Identification
4-Ethyl-3,5-dimethyloctane is a branched-chain alkane. Its fundamental identification details

are summarized below.
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Identifier Value Source

CAS Number 62183-64-6
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₂H₂₆
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 170.33 g/mol --INVALID-LINK--

IUPAC Name 4-ethyl-3,5-dimethyloctane --INVALID-LINK--

Canonical SMILES CCCC(C)C(CC)C(C)CC --INVALID-LINK--

InChI Key
OMAJEXDENFMCIN-

UHFFFAOYSA-N
--INVALID-LINK--

II. Physicochemical Properties
The following table presents computed physicochemical properties for 4-Ethyl-3,5-
dimethyloctane. Experimental data for properties such as boiling point, melting point, and

density are not readily available in public databases.

Property Value (Computed) Source

XLogP3 5.8 --INVALID-LINK--

Topological Polar Surface Area 0 Å² --INVALID-LINK--

Heavy Atom Count 12 --INVALID-LINK--

Complexity 96.2 --INVALID-LINK--

Rotatable Bond Count 6 --INVALID-LINK--

III. Spectroscopic Data
No experimental spectroscopic data, including Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), or Infrared (IR) spectra, for 4-Ethyl-3,5-dimethyloctane were found in the

conducted searches of scientific literature and chemical databases.
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IV. Synthesis and Experimental Protocols
Specific experimental protocols for the synthesis of 4-Ethyl-3,5-dimethyloctane are not

described in the available literature. However, general synthetic strategies for producing

branched alkanes can provide a conceptual basis for its potential synthesis. These methods

often involve:

Grignard Reactions: Coupling of alkyl magnesium halides with appropriate carbonyl

compounds, followed by dehydration and hydrogenation.

Alkylation of Ketones: Alkylation of a suitable ketone with an alkyl halide in the presence of a

strong base.

Catalytic Isomerization: Isomerization of linear or less-branched alkanes using catalysts like

zeolites.

It is important to note that these are general methodologies, and a specific, optimized protocol

for 4-Ethyl-3,5-dimethyloctane would require dedicated research and development.

V. Safety and Toxicology
There is no specific Safety Data Sheet (SDS) or toxicological information available for 4-Ethyl-
3,5-dimethyloctane. For other isomeric C12 alkanes, general hazards include flammability and

potential for skin and respiratory irritation. However, these general warnings cannot be directly

applied to 4-Ethyl-3,5-dimethyloctane without experimental verification. Standard laboratory

safety precautions for handling flammable and potentially irritating organic compounds should

be followed.

VI. Biological Activity and Signaling Pathways
No information regarding the biological activity or any associated signaling pathways for 4-
Ethyl-3,5-dimethyloctane has been reported in the scientific literature.

VII. Visualizations
Given the lack of specific experimental workflows or signaling pathways for 4-Ethyl-3,5-
dimethyloctane, the following diagram illustrates the conceptual data framework for the
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comprehensive characterization of a chemical compound.

Conceptual Data Framework for Chemical Compound Characterization
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To cite this document: BenchChem. [Technical Guide: 4-Ethyl-3,5-dimethyloctane (CAS No.
62183-64-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14548755#4-ethyl-3-5-dimethyloctane-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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